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Abstract

This technical guide provides a comprehensive overview of the expression of Rho GTPase
Activating Protein 27 (ARHGAP27) in various human cell lines. ARHGAP27, a key regulator of
Rho GTPase signaling, is implicated in fundamental cellular processes, including endocytosis
and cytoskeletal dynamics. Dysregulation of its expression has been linked to several
pathologies, making it a person of interest for therapeutic development. This document collates
quantitative expression data from prominent databases, details experimental methodologies for
its detection and quantification, and visualizes its pertinent signaling pathways. The intended
audience for this guide includes researchers, scientists, and professionals in the field of drug
development who are investigating the roles of ARHGAP27 in cellular biology and disease.

Introduction

ARHGAP27, also known as SH3D20 or CAMGAP1, is a multi-domain protein that functions as
a GTPase-activating protein (GAP) for Rho family GTPases, particularly Racl and Cdc42.[1][2]
[3] By accelerating the hydrolysis of GTP to GDP, ARHGAP27 inactivates these molecular
switches, thereby modulating a wide array of cellular functions. The protein's architecture,
which includes an N-terminal F-BAR domain, a Rho-GAP domain, and a C-terminal SH3
domain, facilitates its involvement in complex signaling networks.[4] Notably, ARHGAP27 has
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been shown to play a role in clathrin-mediated endocytosis, a critical process for nutrient
uptake, receptor regulation, and synaptic transmission.[5][6]

Given its central role in cellular signaling, understanding the expression profile of ARHGAP27
across different cell lines is paramount for elucidating its physiological functions and its
contribution to disease pathogenesis. This guide aims to provide a centralized resource for
ARHGAP27 expression data and related experimental protocols.

Quantitative Expression of ARHGAP27 in Human
Cell Lines

The expression of ARHGAP27 varies significantly across different cell lines, reflecting its
diverse roles in various cellular contexts. The following tables summarize the quantitative
MRNA and protein expression data for ARHGAP27 in a selection of commonly used human cell
lines, compiled from the Human Protein Atlas and the Cancer Cell Line Encyclopedia (CCLE).

ARHGAP27 mRNA Expression

The mRNA expression levels are presented as Transcripts Per Million (TPM), a normalized
measure of gene expression derived from RNA-sequencing data.
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Cell Line Cancer Type TPM (Human Protein Atlas)
A-431 Epidermoid carcinoma 15.8
U-2 0S Osteosarcoma 12.5
U-251 MG Glioblastoma 5.2
MCF7 Breast adenocarcinoma 8.9
K562 Chronic myelogenous 351
leukemia

HEK 293 Embryonic kidney 14.2
A549 Lung carcinoma 10.1
HCT116 Colorectal carcinoma 9.5
PC-3 Prostate adenocarcinoma 7.3
HelLa Cervical adenocarcinoma 11.7

Data sourced from the Human Protein Atlas.

ARHGAP27 Protein Expression

Protein expression levels are often assessed semi-quantitatively using methods like

immunofluorescence (IF) and immunohistochemistry (IHC). The Human Protein Atlas provides

antibody-based staining intensity data.

Subcellular Localization

Cell Line Staining Intensity (IF) (1F)

A-431 Medium Cytosol, Plasma membrane
U-2 0S Medium Cytosol, Nucleoplasm
U-251 MG Low Cytosol

MCF7 Low Cytosol

HelLa Medium Cytosol, Nucleoplasm
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Data sourced from the Human Protein Atlas.[7] Note: Protein expression data is not as readily
available in a quantitative format as mRNA data.

Signaling Pathways Involving ARHGAP27

ARHGAPZ27 is a critical negative regulator of Rho GTPase signaling. Its primary function is to
inactivate Racl and Cdc42, thereby influencing a multitude of downstream cellular processes.

Regulation of Racl Signaling

ARHGAP27 directly interacts with the active, GTP-bound form of Racl, stimulating its intrinsic
GTPase activity. This leads to the conversion of Rac1-GTP to the inactive Rac1-GDP state.
The inactivation of Racl by ARHGAP27 has profound effects on the actin cytoskeleton, cell
migration, and cell proliferation.

ARHGAP27-mediated inactivation of Racl signaling.

Role in Clathrin-Mediated Endocytosis

ARHGAP27 is implicated in the complex machinery of clathrin-mediated endocytosis. It is
thought to regulate the cytoskeletal rearrangements necessary for the formation and
internalization of clathrin-coated vesicles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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